Cas no 700856-14-0 (methyl 2-(4-formyl-2-methoxyphenoxy)propanoate)

Methyl 2-(4-formyl-2-methoxyphenoxy)propanoate is a versatile ester compound featuring both formyl and methoxy functional groups, making it a valuable intermediate in organic synthesis. Its structure allows for further derivatization, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of the formyl group enables selective reactions such as condensation or reduction, while the methoxy and ester functionalities enhance solubility and reactivity. This compound is particularly useful in fine chemical applications where controlled functionalization is required. Its stability under standard conditions ensures reliable handling and storage, making it a practical choice for research and industrial processes requiring precise molecular modifications.

methyl 2-(4-formyl-2-methoxyphenoxy)propanoate structure

700856-14-0 structure

Product Name:methyl 2-(4-formyl-2-methoxyphenoxy)propanoate

CAS No:700856-14-0

MF:C₁₂H₁₄O₅

MW:238.236564159393

MDL:MFCD04217676

CID:3060015

PubChem ID:2950640

Update Time:2025-05-28

methyl 2-(4-formyl-2-methoxyphenoxy)propanoate Chemical and Physical Properties

Names and Identifiers

- 2-(4-Formyl-2-methoxy-phenoxy)-propionic acid methyl ester
- methyl 2-(4-formyl-2-methoxyphenoxy)propanoate
- SR-01000272230-1
- EN300-230565
- STK350639
- ADB85614
- BBL040543
- AKOS000313187
- SR-01000272230
- Z54176998
- CS-0240911
- MFCD04217676
- 700856-14-0
- MDL： MFCD04217676
- Inchi： 1S/C12H14O5/c1-8(12(14)16-3)17-10-5-4-9(7-13)6-11(10)15-2/h4-8H,1-3H3
- InChI Key： VMRFCVWUKKGUSN-UHFFFAOYSA-N
- SMILES： O(C1C=CC(C=O)=CC=1OC)C(C(=O)OC)C

Computed Properties

Exact Mass: 238.08412354Da
Monoisotopic Mass: 238.08412354Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 6
Complexity: 266
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 61.8Å²

Experimental Properties

Density: 1.2±0.1 g/cm3
Boiling Point: 351.7±27.0 °C at 760 mmHg
Flash Point: 184.6±11.7 °C
Vapor Pressure: 0.0±0.8 mmHg at 25°C

methyl 2-(4-formyl-2-methoxyphenoxy)propanoate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

methyl 2-(4-formyl-2-methoxyphenoxy)propanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB500102-250 mg	Methyl 2-(4-formyl-2-methoxyphenoxy)propanoate	700856-14-0		250MG	€176.40	2022-03-24
abcr	AB500102-500 mg	Methyl 2-(4-formyl-2-methoxyphenoxy)propanoate	700856-14-0		500MG	€209.50	2022-03-24
abcr	AB500102-1 g	Methyl 2-(4-formyl-2-methoxyphenoxy)propanoate	700856-14-0		1g	€231.60	2022-03-24
abcr	AB500102-5 g	Methyl 2-(4-formyl-2-methoxyphenoxy)propanoate	700856-14-0		5g	€519.80	2022-03-24
Enamine	EN300-230565-0.05g	methyl 2-(4-formyl-2-methoxyphenoxy)propanoate	700856-14-0	77%	0.05g	$42.0	2024-06-20
Enamine	EN300-230565-0.1g	methyl 2-(4-formyl-2-methoxyphenoxy)propanoate	700856-14-0	77%	0.1g	$66.0	2024-06-20
Enamine	EN300-230565-0.25g	methyl 2-(4-formyl-2-methoxyphenoxy)propanoate	700856-14-0	77%	0.25g	$92.0	2024-06-20
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Enamine	EN300-230565-1.0g	methyl 2-(4-formyl-2-methoxyphenoxy)propanoate	700856-14-0	77%	1.0g	$256.0	2024-06-20
Enamine	EN300-230565-2.5g	methyl 2-(4-formyl-2-methoxyphenoxy)propanoate	700856-14-0	77%	2.5g	$503.0	2024-06-20